Cas no 1215780-15-6 (a-Desmethyl Anastrozole)

a-Desmethyl Anastrozole Properties

Names and Identifiers

• α-Desmethyl Anastrozole
• 2-[3-(1-cyanoethyl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile
• 1215780-15-6
• SCHEMBL14542546
• 1,3-Benzenediacetonitrile, alpha1,alpha1,alpha3-trimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
• Anastrozole impurity A [EP]
• Z2301684384
• 2-[3-(1-cyanoethyl)-5-[(1H-1,2,4-triazol-1-yl)methyl]phenyl]-2-methylpropanenitrile
• 2-[3-[(1RS)-1-Cyanoethyl]-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile
• 1,3-Benzenediacetonitrile, alpha1,alpha1,alpha3-trimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-; alpha1,alpha1,alpha3-Trimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile; Anastrozole EP Impurity A
• 2-(3-((1RS)-1-Cyanoethyl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl)-2-methylpropanenitrile
• a-Desmethyl Anastrozole(>90%)
• UNII-8B4ZL030W6
• CHEMBL3544904
• Anastrozole Impurity B
• 8B4ZL030W6
• 2-(3-((1H-1,2,4-Triazol-1-yl)methyl)-5-(1-cyanoethyl)phenyl)-2-methylpropanenitrile
• ANASTROZOLE IMPURITY A [EP IMPURITY]
• 1,3-BENZENEDIACETONITRILE, .ALPHA.1,.ALPHA.1,.ALPHA.3-TRIMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
• alpha -Desmethyl Anastrozole
• Desmethyl anastrozole
• EN300-18983729
• DESMETHYL ANASTROZOLE [USP IMPURITY]
• 2-{3-(1-Cyanoethyl)-5-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}-2-methylpropanenitrile
• 2-(3-(1-Cyanoethyl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl)-2-methylpropionitrile
• DTXSID10720409
• ?-Desmethyl Anastrozole
• alpha-Desmethyl Anastrozole
• Desmethyl anastrozole [USP]
• +Expand

• InChIKey： LXXANTDQIIXQBZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H17N5/c1-12(7-17)14-4-13(8-21-11-19-10-20-21)5-15(6-14)16(2,3)9-18/h4-6,10-12H,8H2,1-3H3
• SMILES： CC(C#N)C1=CC(=CC(=C1)CN2C=NC=N2)C(C)(C)C#N

Computed Properties

• Exact Mass: 279.14800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 279.14839556g/mol
• Heavy Atom Count: 21
• Complexity: 454
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• LogP: 2.75466
• PSA: 78.29000